5-Chloro-2-(1H-tetrazol-1-YL)benzamide
Cat. No. B8793418
M. Wt: 223.62 g/mol
InChI Key: WJUPNUGNUUOSQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07144899B2
Procedure details
A solution of 5-chloro-2-(1H-tetraazol-1-yl)benzoic acid (2.0 g, 8.9 mmol), ammonium chloride (0.95 g, 17.8 mmol), 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (3.4 g, 17.8 mmol), HOAt (2.4 g, 17.8 mmol) and DIEA (6.2 mL, 35.6 mmol) in DMF (26 mL) was stirred at room temperature overnight. Water was added and the reaction mixture was extracted with ethyl acetate. The combined organic layers were washed with brine. Drying and solvent evaporation gave 5-chloro-2-(1H-tetrazol-1-yl)benzamide (2.3 g); 1H NMR (400 MHz, CD3OD): δ 9.44 (s, 1H), 7.82 (d, J=2.3 Hz, 1H), 7.75 (dd, J=2.3, 8.5 Hz, 1H), 7.66 (d, J=8.5 Hz, 1H).
Quantity
3.4 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([N:11]2[CH:15]=[N:14][N:13]=[N:12]2)=[C:6]([CH:10]=1)[C:7](O)=[O:8].[Cl-].[NH4+].Cl.C[N:20](C)CCCN=C=NCC.C1C=NC2N(O)N=NC=2C=1.CCN(C(C)C)C(C)C>CN(C=O)C.O>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([N:11]2[CH:15]=[N:14][N:13]=[N:12]2)=[C:6]([CH:10]=1)[C:7]([NH2:20])=[O:8] |f:1.2,3.4|
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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Type
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reactant
|
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Smiles
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ClC=1C=CC(=C(C(=O)O)C1)N1N=NN=C1
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Name
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Quantity
|
0.95 g
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Type
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reactant
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Smiles
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[Cl-].[NH4+]
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Name
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Quantity
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3.4 g
|
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Type
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reactant
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Smiles
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Cl.CN(CCCN=C=NCC)C
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Name
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Quantity
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2.4 g
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Type
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reactant
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Smiles
|
C1=CC2=C(N=C1)N(N=N2)O
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Name
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Quantity
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6.2 mL
|
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Type
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reactant
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Smiles
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CCN(C(C)C)C(C)C
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|
Name
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Quantity
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26 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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the reaction mixture was extracted with ethyl acetate
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WASH
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Type
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WASH
|
|
Details
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The combined organic layers were washed with brine
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CUSTOM
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Type
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CUSTOM
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Details
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Drying
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CUSTOM
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Type
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CUSTOM
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|
Details
|
solvent evaporation
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC=1C=CC(=C(C(=O)N)C1)N1N=NN=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.3 g | |
| YIELD: CALCULATEDPERCENTYIELD | 115.6% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
